Cas no 7134-14-7 (Benzenesulfonic acid, 2,5-dimethoxy-)

Benzenesulfonic acid, 2,5-dimethoxy- structure
7134-14-7 structure
Product Name:Benzenesulfonic acid, 2,5-dimethoxy-
CAS No:7134-14-7
MF:C8H10O5S
MW:218.227001667023
CID:545689
PubChem ID:14317941
Update Time:2025-04-19

Benzenesulfonic acid, 2,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 2,5-dimethoxy-
    • 2,5-dimethoxybenzenesulfonic acid
    • 2,5-Dimethoxybenzene-1-sulfonic acid
    • 7134-14-7
    • SCHEMBL668653
    • DTXSID30558842
    • Inchi: 1S/C8H10O5S/c1-12-6-3-4-7(13-2)8(5-6)14(9,10)11/h3-5H,1-2H3,(H,9,10,11)
    • InChI Key: YKPVMVVSUJOBHF-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1OC)OC)(=O)(=O)O

Computed Properties

  • Exact Mass: 218.0249
  • Monoisotopic Mass: 218.02489459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 81.2Ų

Experimental Properties

  • PSA: 72.83

Benzenesulfonic acid, 2,5-dimethoxy- Related Literature

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